N-(3,5-diisopropyl-4-methoxyphenyl)acetamide

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: N-[4-methoxy-3,5-di(propan-2-yl)phenyl]acetamide
• InChI: InChI=1S/C15H23NO2/c1-9(2)13-7-12(16-11(5)17)8-14(10(3)4)15(13)18-6/h7-10H,1-6H3,(H,16,17)
• InChI Key: NHKDNNJILNMIFC-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC(=CC(=C1OC)C(C)C)NC(=O)C

Description

N-(3,5-diisopropyl-4-methoxyphenyl)acetamide, commonly known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. DPA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 277.38 g/mol. It is a non-steroidal anti-inflammatory drug that has been shown to possess analgesic and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of DPA is not fully understood, but it is believed to act by inhibiting the production of prostaglandins, which are responsible for pain and inflammation. DPA is also believed to act on the central nervous system, where it modulates the activity of neurotransmitters such as GABA and glutamate.
Biochemical and Physiological Effects:
DPA has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, pain, and fever. It has also been shown to have anticonvulsant and neuroprotective effects. In addition, DPA has been shown to reduce oxidative stress and improve mitochondrial function, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPA in lab experiments is its low toxicity and high solubility in organic solvents. This makes it easy to administer and study in vivo and in vitro. However, one limitation of using DPA is its limited water solubility, which can make it difficult to study its effects in aqueous environments.

Future Directions

There are several future directions for the study of DPA. One area of research is the development of new formulations of DPA that increase its water solubility, making it easier to study its effects in aqueous environments. Another area of research is the study of the neuroprotective effects of DPA in animal models of neurodegenerative diseases such as Parkinson's disease and multiple sclerosis. Finally, the potential use of DPA as a treatment for chronic pain and inflammation warrants further investigation.

Synthesis Methods

The synthesis of DPA can be achieved through various methods, including the reaction of 3,5-diisopropyl-4-methoxyphenol with acetic anhydride in the presence of a catalyst such as sulfuric acid. Another method involves the reaction of 3,5-diisopropyl-4-methoxybenzoyl chloride with ammonia in the presence of a solvent such as ether or chloroform. The resulting product is then purified through recrystallization or chromatography.

Scientific Research Applications

DPA has been extensively studied for its potential applications in various fields of research. In the field of medicine, it has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation. In addition, DPA has been shown to have anticonvulsant and neuroprotective effects, making it a potential treatment for neurological disorders such as epilepsy and Alzheimer's disease.